Cas no 14161-09-2 (2-(Methylsulphonyl)pyrimidine)

• Product Name: 2-(Methylsulphonyl)pyrimidine
• CAS No: 14161-09-2
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD06795939
• CID: 120196
• Update Time: 2025-04-18

2-(Methylsulphonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)pyrimidine
• Pyrimidine,2-(methylsulfonyl)-
• 2-(Methylsulphonyl)pyrimidine
• 2-methylsulfonylpyrimidine
• 2-METHANESULFONYL-PYRIMIDINE
• Methyl pyrimidin-2-yl sulphone

• MDL： MFCD06795939
• Inchi： 1S/C5H6N2O2S/c1-10(8,9)5-6-3-2-4-7-5/h2-4H,1H3
• InChI Key： OIGXNHYFKZCTCH-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 158.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 65-74°C
• Boiling Point: 335.647°C at 760 mmHg
• PSA: 68.30000
• LogP: 0.96090

2-(Methylsulphonyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature